Cas no 1261889-25-1 (5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethylphenol)

5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethylphenol is a specialized organic compound featuring a thiophene core substituted with a methoxycarbonyl group and a trifluoromethylphenol moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the methoxycarbonyl-thiophene segment offers versatility for further functionalization. Its well-defined reactivity profile allows for precise modifications in synthetic pathways. The compound is particularly useful in the development of bioactive molecules, serving as an intermediate in the synthesis of potential drug candidates or advanced materials. High purity and consistent performance ensure reliability in research applications.

5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethylphenol structure

1261889-25-1 structure

Product Name:5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethylphenol

CAS No:1261889-25-1

MF:C₁₃H₉F₃O₃S

MW:302.268973112106

MDL:MFCD18316381

CID:2761469

PubChem ID:53222104

Update Time:2025-06-07

5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

- DTXSID70686678
- MFCD18316381
- 5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]-3-TRIFLUOROMETHYLPHENOL
- 1261889-25-1
- 5-[5-(Methoxycarbonyl)thiophen-3-yl]-3-trifluoromethylphenol, 95%
- 5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethylphenol
- MDL： MFCD18316381
- Inchi： 1S/C13H9F3O3S/c1-19-12(18)11-4-8(6-20-11)7-2-9(13(14,15)16)5-10(17)3-7/h2-6,17H,1H3
- InChI Key： DHPOOPPIKQPZBH-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=CC(=C1)C1C=C(C=C(C(F)(F)F)C=1)O

Computed Properties

Exact Mass: 302.02244980Da
Monoisotopic Mass: 302.02244980Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 74.8Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322589-5 g	5-[5-(Methoxycarbonyl)thiophen-3-yl]-3-trifluoromethylphenol, 95%; .	1261889-25-1	95%	5 g	€1,159.00	2023-07-19
abcr	AB322589-5g	5-[5-(Methoxycarbonyl)thiophen-3-yl]-3-trifluoromethylphenol, 95%; .	1261889-25-1	95%	5g	€1159.00	2025-02-21